5-methyl-4-nitroso-3-phenyl-1H-pyrazole

• IUPAC Name: 5-methyl-4-nitroso-3-phenyl-1H-pyrazole
• InChI: InChI=1S/C10H9N3O/c1-7-9(13-14)10(12-11-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,11,12)
• InChI Key: SCFXUSWFEOCSAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=CC=CC=C2)N=O
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol

Description

“5-methyl-4-nitroso-3-phenyl-1H-pyrazole” is a chemical compound with the linear molecular formula C11H9N3O3. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Scientific Research Applications

Molecular Structure Analysis

• Hydrogen-bonded Molecular Structures : Methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate, a compound related to 5-methyl-4-nitroso-3-phenyl-1H-pyrazole, shows molecules linked into complex sheets by various hydrogen bonds, indicating potential for intricate molecular arrangements and interactions in chemical structures (Portilla et al., 2007).

Reactivity and Synthesis

• Diels-Alder Reaction : 5-methyl-4-nitroso-3-phenyl-1H-pyrazole derivatives have been explored in the Diels-Alder reaction. This highlights their reactivity and potential application in creating new chemical compounds with biological activity, such as antitumor effects (Volkova et al., 2021).
• Synthesis of Derivatives : The synthesis of 4-nitroso-3-trifluoromethyl-5-alkyl[(het)aryl]pyrazoles, derivatives of 5-methyl-4-nitroso-3-phenyl-1H-pyrazole, shows potential for a wide range of biological activities including tuberculostatic and antibacterial properties (Burgart et al., 2020).

Crystallography and Solid-State Studies

• X-Ray Diffraction and DFT Studies : Research on pyrazole derivatives, including those similar to 5-methyl-4-nitroso-3-phenyl-1H-pyrazole, reveals insights into the impact of intramolecular hydrogen bonding on their chemical processes, offering valuable information for the design and synthesis of new compounds (Szlachcic et al., 2020).

Supramolecular Structure

• NMR Spectroscopy and Synthesis : The molecular structures of certain pyrazole derivatives demonstrate the potential for intricate supramolecular arrangements, which is significant for understanding their chemical behavior and potential applications in various scientific fields (Padilla-Martínez et al., 2011).

Theoretical and Experimental Investigations

• Corrosion Inhibition Studies : Derivatives of 5-methyl-4-nitroso-3-phenyl-1H-pyrazole have been explored for their potential in corrosion inhibition, an application relevant in materials science and engineering (Singh et al., 2020).

Safety And Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final. Sigma-Aldrich makes no representation or warranty whatsoever with respect to this product.

Future Directions

Pyrazoles, including “5-methyl-4-nitroso-3-phenyl-1H-pyrazole”, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often used as starting materials for the preparation of more complex heterocyclic systems. Future research may focus on developing new synthetic methods and exploring the biological activity of pyrazole derivatives.